Cas no 1014404-89-7 (1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate)

• Product Name: 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate
• CAS No: 1014404-89-7
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD09881468
• CID: 5024469
• Update Time: 2025-05-24

1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate
• 2-(PYRIDIN-3-YLAMINOMETHYLENE)-MALONIC ACID DIMETHYL ESTER
• 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate

• MDL： MFCD09881468
• Inchi： 1S/C11H12N2O4/c1-16-10(14)9(11(15)17-2)7-13-8-4-3-5-12-6-8/h3-7,13H,1-2H3
• InChI Key： QWPFNHUREFJFFK-UHFFFAOYSA-N
• SMILES： O(C)C(/C(/C(=O)OC)=C/NC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 1.4
• Topological Polar Surface Area: 77.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate

1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate (CAS No. 1014404-89-7)

The compound 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate, with the CAS registry number 1014404-89-7, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a propanedioate backbone substituted with methyl groups and a pyridinylamino group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The pyridin-3-ylamino group in this compound contributes to its potential bioactivity, making it a promising candidate for further exploration in pharmacological research. Additionally, the methylidene group introduces rigidity into the molecule, which can enhance its stability and reactivity in various chemical reactions.

The synthesis of 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate involves a multi-step process that typically begins with the preparation of the propanedioate precursor. This precursor undergoes substitution reactions to introduce the pyridinylamino group, followed by methylation to achieve the final product. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its intended applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-vis and NMR spectroscopy, have been thoroughly characterized, providing insights into its electronic structure and molecular interactions. These properties make it suitable for use in various chemical transformations and analytical techniques.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. The ability of this compound to form hydrogen bonds and π–π interactions enables it to self-assemble into ordered structures with potential applications in sensors, catalysts, and drug delivery systems.

Furthermore, recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed that it has potential binding affinity for certain protein targets, suggesting its utility in drug discovery efforts. This has led to increased interest in exploring its pharmacokinetic properties and bioavailability.

In conclusion, 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate (CAS No. 1014404-89-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research findings, positions it as a valuable tool for advancing both fundamental and applied research in chemistry and beyond.